Cas no 2649030-81-7 (3-(1H-imidazol-4-yl)-2-isocyanatopropanoic acid)

3-(1H-imidazol-4-yl)-2-isocyanatopropanoic acid is a versatile heterocyclic compound featuring both an isocyanate and carboxylic acid functional group, making it a valuable intermediate in organic synthesis and medicinal chemistry. The imidazole moiety provides a biologically relevant scaffold, while the reactive isocyanate group enables selective conjugation with amines, alcohols, or thiols for derivatization. The carboxylic acid functionality further enhances its utility in peptide coupling or metal coordination. This compound is particularly useful in the development of enzyme inhibitors, bioactive probes, and polymer crosslinking applications due to its bifunctional reactivity. Its structural features allow for precise modifications, facilitating tailored molecular design in pharmaceutical and materials research.
3-(1H-imidazol-4-yl)-2-isocyanatopropanoic acid structure
2649030-81-7 structure
Product Name:3-(1H-imidazol-4-yl)-2-isocyanatopropanoic acid
CAS No:2649030-81-7
MF:C7H7N3O3
MW:181.148781061172
CID:5923402
PubChem ID:88922837
Update Time:2025-06-30

3-(1H-imidazol-4-yl)-2-isocyanatopropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(1H-imidazol-4-yl)-2-isocyanatopropanoic acid
    • EN300-1458596
    • SCHEMBL12485167
    • 2649030-81-7
    • Inchi: 1S/C7H7N3O3/c11-4-10-6(7(12)13)1-5-2-8-3-9-5/h2-3,6H,1H2,(H,8,9)(H,12,13)
    • InChI Key: VKOBJJPDUAMVTC-UHFFFAOYSA-N
    • SMILES: OC(C(CC1=CN=CN1)N=C=O)=O

Computed Properties

  • Exact Mass: 181.04874109g/mol
  • Monoisotopic Mass: 181.04874109g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 95.4Ų

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Additional information on 3-(1H-imidazol-4-yl)-2-isocyanatopropanoic acid

Introduction to 3-(1H-imidazol-4-yl)-2-isocyanatopropanoic acid (CAS No. 2649030-81-7)

3-(1H-imidazol-4-yl)-2-isocyanatopropanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2649030-81-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of isocyanates, which are versatile intermediates widely utilized in the synthesis of various bioactive molecules. The presence of an imidazole moiety in its structure enhances its potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents.

The imidazole ring is a heterocyclic aromatic structure known for its stability and biological relevance. It is a common pharmacophore found in numerous drugs and natural products, contributing to its interaction with biological targets such as enzymes and receptors. In 3-(1H-imidazol-4-yl)-2-isocyanatopropanoic acid, the isocyanate functional group (-NCO) provides a reactive site for further chemical modifications, enabling the synthesis of complex molecules with tailored properties. This dual functionality makes it a valuable building block for drug discovery and material science applications.

Recent advancements in synthetic chemistry have highlighted the importance of isocyanate derivatives in the development of innovative pharmaceuticals. The reactivity of the isocyanate group allows for the formation of amides, ureas, and carbamates, which are crucial motifs in many bioactive compounds. For instance, studies have demonstrated that derivatives of 3-(1H-imidazol-4-yl)-2-isocyanatopropanoic acid can be used to generate peptidomimetics and other protein-binding molecules, which are essential for targeting specific biological pathways.

One notable application of this compound is in the field of immunotherapy. The imidazole scaffold is known to exhibit immunomodulatory properties, making it a promising candidate for designing immunoregulatory agents. Researchers have explored its potential in modulating immune responses by incorporating it into small molecule inhibitors or agonists. Additionally, the isocyanate group can be utilized to conjugate this compound with antigens or adjuvants, potentially enhancing vaccine efficacy and immune memory.

In drug discovery pipelines, 3-(1H-imidazol-4-yl)-2-isocyanatopropanoic acid serves as a key intermediate for synthesizing novel scaffolds with therapeutic potential. Its structural features allow for modifications that can optimize pharmacokinetic properties, such as solubility and bioavailability. Furthermore, computational studies have shown that derivatives of this compound can interact with various biological targets, including kinases and transcription factors, which are implicated in diseases such as cancer and inflammation.

The synthesis of 3-(1H-imidazol-4-yl)-2-isocyanatopropanoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and flow chemistry techniques, have been employed to improve the efficiency of its preparation. These methods not only enhance scalability but also minimize waste generation, aligning with green chemistry principles.

Industrial applications of this compound have also been explored beyond pharmaceuticals. In material science, isocyanate-functionalized polymers exhibit unique properties such as thermal stability and adhesion capabilities, making them suitable for coatings and composite materials. The incorporation of the imidazole moiety into these polymers can further enhance their biocompatibility and functionality.

Current research trends indicate that 3-(1H-imidazol-4-yl)-2-isocyanatopropanoic acid will continue to play a pivotal role in the development of next-generation therapeutics. Ongoing studies focus on optimizing its derivatives for targeted drug delivery systems, including nanoparticles and prodrugs. These innovations aim to improve therapeutic efficacy while reducing side effects by enhancing specificity and reducing systemic exposure.

The compound's versatility also extends to agrochemical applications. Derivatives of isocyanates, including those containing an imidazole ring, have shown promise as plant growth regulators and pest control agents. By leveraging its reactivity, scientists are developing environmentally friendly solutions that minimize ecological impact while maintaining agricultural productivity.

In conclusion, 3-(1H-imidazol-4-yl)-2-isocyanatopropanoic acid (CAS No. 2649030-81-7) represents a significant advancement in synthetic chemistry with broad implications for pharmaceuticals, materials science, and agriculture. Its unique structural features enable diverse applications, from drug development to innovative materials design. As research progresses, this compound will likely continue to inspire new discoveries that address critical challenges in medicine and industry.

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